
IR-783 chemical structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IR-783

Cat. No.: B15557249 Get Quote

An In-depth Technical Guide to the Near-Infrared Dye IR-783

Introduction
IR-783 is a water-soluble, heptamethine cyanine dye that functions as a near-infrared (NIR)

fluorescent probe.[1][2][3] Characterized by its unique ability to selectively accumulate in tumor

cells, IR-783 has garnered significant attention in biomedical research, particularly for cancer

diagnostics and therapeutics.[1][4] This lipophilic cation exhibits preferential uptake and

retention in various cancer cell lines, including breast, prostate, cervical, and brain cancers,

while showing minimal accumulation in normal cells.[1][3][4] Its utility extends from a contrast

agent for in vivo imaging to a photosensitizer in photothermal therapy (PTT).[1][3][5] This guide

provides a comprehensive overview of the chemical structure, properties, and key experimental

applications of IR-783 for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
IR-783, systematically named 2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-

indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-

indolium, inner salt, monosodium salt, is composed of a chloro-cyclohexenyl ring on a

heptamethine skeleton with two sulfonate groups on its side chains, which contribute to its

good water solubility.[1][2][6][7]

Chemical and Physical Properties
The fundamental chemical and physical characteristics of IR-783 are summarized in the table

below.
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Property Value References

IUPAC Name

2-[2-[2-chloro-3-[2-[1,3-

dihydro-3,3-dimethyl-1-(4-

sulfobutyl)-2H-indol-2-

ylidene]ethylidene]-1-

cyclohexen-1-yl]ethenyl]-3,3-

dimethyl-1-(4-sulfobutyl)-3H-

indolium, inner salt,

monosodium salt

[2][6][7]

CAS Number 115970-66-6 [2][5][6][8]

Molecular Formula C₃₈H₄₆ClN₂NaO₆S₂ [6][8][9]

Molecular Weight 749.35 g/mol [8][10][11]

Appearance Dark red to brown powder [9][12]

Melting Point 209-212 °C [5]

Solubility

Soluble in water, methanol,

ethanol, DMSO, and DMF.

Approximately 1 mg/mL in PBS

(pH 7.2) and organic solvents

like ethanol, DMSO, and DMF.

[2][9][13]

Spectral Properties
IR-783 exhibits absorption and emission in the near-infrared spectrum, a region advantageous

for biological imaging due to reduced tissue autofluorescence and deeper tissue penetration.

[14]
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Property Value Notes References

Absorption Max (λabs) 776 - 786 nm
Measured in PBS and

saline.
[1][2]

Emission Max (λem) 798 - 810 nm
Measured in PBS and

water.
[1][3][13][15]

Molar Extinction

Coefficient (ε)

157,000 - 261,000

M⁻¹cm⁻¹

Varies with

measurement

conditions.

[1][16]

Fluorescence

Quantum Yield (Φ)
5.5% - 11%

Measured in PBS or

saline. ICG in DMSO

is often used as a

standard.

[1][3]

Stokes Shift ~22 nm In PBS. [1][3]

Mechanism of Action and Cellular Uptake
The tumor-targeting capability of IR-783 is primarily attributed to its transport into cancer cells

by Organic Anion Transporting Polypeptides (OATPs), which are often overexpressed in tumor

tissues.[2][4][6] This uptake mechanism can be competitively inhibited by OATP blockers such

as sulfobromophthalein.[2][6][11] Following cellular entry, IR-783 has been observed to co-

localize within mitochondria and lysosomes.[4] In some cancer models, its accumulation in

mitochondria has been shown to induce apoptosis through pathways involving dynamin-related

protein 1 (Drp1)-mediated mitochondrial fission.[10]
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Control Groups

1. Seed Cancer Cells
in 96-well plate

2. Incubate cells with IR-783
(e.g., 4 hours)

3. Wash to remove
extracellular IR-783

4. Irradiate with NIR Laser
(e.g., 808 nm, 1 W/cm²)

5. Incubate post-irradiation
(e.g., 24 hours)

6. Assess Cell Viability
(e.g., MTT Assay, Live/Dead Staining)

Analyze Results

Cells Only Laser Only IR-783 Only

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

